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In the demanding field of precision mechanics, the selection of materials for critical components

such as ball screws is paramount to ensuring operational longevity, accuracy, and reliability.

This guide provides a detailed comparative analysis of two common steel grades, CF53 and

EN19, frequently considered for the manufacturing of ball screws. This analysis is intended for

researchers, scientists, and engineering professionals involved in the design and application of

motion control systems.

Chemical Composition
The fundamental properties of any steel alloy are dictated by its chemical composition. CF53 is

a medium-carbon steel, while EN19 is a chromium-molybdenum alloy steel. The presence of

alloying elements in EN19 significantly influences its mechanical properties compared to the

plain carbon steel composition of CF53.

Table 1: Chemical Composition of CF53 and EN19 Steel
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Element CF53 (%)[1][2][3][4] EN19 (%)[5][6][7][8]

Carbon (C) 0.50 - 0.57 0.35 - 0.45

Silicon (Si) 0.15 - 0.35 0.10 - 0.35

Manganese (Mn) 0.40 - 0.80 0.50 - 0.80

Phosphorus (P) ≤ 0.025 ≤ 0.035

Sulfur (S) ≤ 0.035 ≤ 0.05

Chromium (Cr) - 0.90 - 1.50

Molybdenum (Mo) - 0.20 - 0.40

Mechanical Properties
The mechanical properties of these steels, particularly after heat treatment, are critical for the

performance of ball screws, which are subjected to high loads and repetitive motion.

Table 2: Comparative Mechanical Properties of CF53 and EN19 Steel

Property CF53 EN19

Tensile Strength (MPa)

610 - 880

(Normalized/Quenched &

Tempered)[3][4]

850 - 1000 (Hardened &

Tempered)[9]

Yield Strength (MPa)

340 - 510

(Normalized/Quenched &

Tempered)[3][4]

680 (Condition T)[8]

Hardness (Brinell)

~183 - 263

(Normalized/Quenched &

Tempered)[3][4]

~248 - 302 (Condition T)[8][9]

Hardness after Induction

Hardening (HRC)
60 58

Elongation (%) 12 - 16[3][4] ~13[8]
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Experimental Data and Protocols
A key study directly comparing CF53 and EN19 for ball screw applications provides valuable

experimental insights. The primary objective of this study was to evaluate EN19 as a potential

replacement for CF53 due to issues such as corrosion and distortion observed in the latter.

Hardness Testing
Experimental Protocol:

Sample Preparation: For CF53, a raw material of 56mm diameter was reduced to 50mm for

induction hardening. For EN19, two samples were prepared: one with a 50mm diameter for

induction hardening and another with an 8mm diameter for flame hardening.

Heat Treatment:

Induction Hardening: Applied to both 50mm diameter CF53 and EN19 samples.

Flame Hardening: Applied to the 8mm diameter EN19 sample. After hardening, the

samples were quenched using a polymer and oil as coolants and then tempered for 1 hour

at 180°C.

Hardness Measurement: The Rockwell hardness (HRC) of the heat-treated samples was

measured.

Results:

CF53 after induction hardening: 60 HRC

EN19 after induction hardening: 58 HRC

EN19 after flame hardening: 55 HRC

Thermal Expansion (Distortion)
Experimental Protocol: Following the induction hardening process, the thermal expansion of

both CF53 and EN19 samples was measured to assess distortion.

Results:
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CF53 exhibited a thermal expansion of 1.3mm.

EN19 showed a significantly lower thermal expansion of 0.65mm. This lower thermal

distortion in EN19 is a considerable advantage in manufacturing high-precision components

like ball screws, as it reduces the likelihood of dimensional instability and subsequent failure.

Corrosion Resistance
Experimental Protocol: A salt spray test was conducted to compare the corrosion resistance of

CF53 and EN19. This standardized test creates an accelerated corrosive environment to

evaluate the suitability of materials for use as a protective finish.

Results:

The time taken for corrosion (red rust) to appear on the CF53 sample was 15 hours.

The EN19 sample exhibited better corrosion resistance, with red rust appearing after 16

hours. The study concluded that EN19 has better corrosion resistance than CF53.

Performance Characteristics and Applications
CF53 Steel:

Strengths: CF53 is a medium-carbon steel that offers good strength and toughness.[10] It is

readily machinable and can be surface hardened to achieve high wear resistance, making it

a common choice for ball screw spindles.[10][11][12]

Weaknesses: It has limited corrosion resistance and is susceptible to rusting in humid

environments.[10] The higher thermal expansion after heat treatment can lead to distortion,

which is a significant concern for precision components.

EN19 Steel:

Strengths: As a chromium-molybdenum alloy steel, EN19 exhibits high tensile strength, good

ductility, and shock resistance.[9][13][14] Its key advantages for ball screw applications

include lower distortion during heat treatment and superior corrosion resistance compared to

CF53. The presence of chromium and molybdenum also contributes to its good wear

resistance.[5][15]
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Weaknesses: While EN19 has good machinability in the annealed condition, it can be more

challenging to machine after hardening.[8][13]

Logical Workflow for Material Selection
The following diagram illustrates a decision-making process for selecting between CF53 and

EN19 for a ball screw application based on key performance requirements.

Caption: Material selection workflow for ball screws.

Conclusion
Both CF53 and EN19 steels are viable materials for the manufacturing of ball screws. CF53
has been a traditional choice, offering adequate strength and surface hardness. However,

experimental data suggests that EN19 presents a superior alternative, particularly for high-

performance applications. The lower thermal distortion of EN19 during heat treatment is a

critical advantage for maintaining the tight tolerances required for precision ball screws.

Furthermore, its enhanced corrosion resistance can lead to a longer service life in a wider

range of operating environments. While cost may be a consideration, the improved dimensional

stability and durability of EN19 can result in a lower total cost of ownership, making it a

compelling choice for researchers and professionals in the field of drug development and other

high-stakes scientific applications where equipment reliability is non-negotiable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://dhandsteels.com/unlocking-the-secrets-exploring-the-chemical-composition-of-en-19-steel/
https://dhandsteels.com/unlocking-the-secrets-exploring-the-chemical-composition-of-en-19-steel/
https://www.nationalsteelind.com/en19
https://www.alloycarbonsteel.com/alloy-steel-en19/
https://www.smithmetal.com/pdf/engineering/en19.pdf
https://www.shahnazbrightsteel.com/en19-alloy-steel-bright-bar/
https://metalzenith.com/blogs/steel-properties/cf53-steel-properties-and-key-applications
https://www.wixsteel.com/products/alloy-steel-bar/structural-steel-bar/cf53
https://www.gradel-baudin.com/know-how-en/induction-hardening/
https://www.saajsteel.com/alloy-steel-round-bar-manufacturers-and-suppliers-in-chennai-en19-alloy-steel-bar-manufacturers-suppliers-in-chennai/
https://highpeaksteels.com/en19-709m40t-steel/
https://metalzenith.com/blogs/steel-properties/en19-steel-properties-and-key-applications-overview
https://www.benchchem.com/product/b15570918/docs#a-comparative-analysis-of-cf53-and-en19-steel-for-ball-screw-applications
https://www.benchchem.com/product/b15570918/docs#a-comparative-analysis-of-cf53-and-en19-steel-for-ball-screw-applications
https://www.benchchem.com/product/b15570918/docs#a-comparative-analysis-of-cf53-and-en19-steel-for-ball-screw-applications
https://www.benchchem.com/product/b15570918/docs#a-comparative-analysis-of-cf53-and-en19-steel-for-ball-screw-applications
https://www.benchchem.com/product/b15570918?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

